Cas no 2034385-87-8 (1-{[2,4'-bipyridine]-5-yl}-3-[(thiophen-2-yl)methyl]urea)

• Product Name: 1-{[2,4'-bipyridine]-5-yl}-3-[(thiophen-2-yl)methyl]urea
• CAS No: 2034385-87-8
• MF: C₁₆H₁₄N₄OS
• MW: 310.373561382294
• CID: 5333883
• Update Time: 2025-05-20

1-{[2,4'-bipyridine]-5-yl}-3-[(thiophen-2-yl)methyl]urea Chemical and Physical Properties

Names and Identifiers

• 1-([2,4'-bipyridin]-5-yl)-3-(thiophen-2-ylmethyl)urea
• 1-(6-pyridin-4-ylpyridin-3-yl)-3-(thiophen-2-ylmethyl)urea
• 1-{[2,4'-bipyridine]-5-yl}-3-[(thiophen-2-yl)methyl]urea

• Inchi： 1S/C16H14N4OS/c21-16(19-11-14-2-1-9-22-14)20-13-3-4-15(18-10-13)12-5-7-17-8-6-12/h1-10H,11H2,(H2,19,20,21)
• InChI Key： GEGMPEXAYMFAQX-UHFFFAOYSA-N
• SMILES： S1C=CC=C1CNC(NC1=CN=C(C=C1)C1C=CN=CC=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 362
• XLogP3: 1.7
• Topological Polar Surface Area: 95.2

Additional information on 1-{[2,4'-bipyridine]-5-yl}-3-[(thiophen-2-yl)methyl]urea

Introduction to 1-{[2,4'-bipyridine]-5-yl}-3-[(thiophen-2-ylmethyl)]urea (CAS No. 2034385-87-8)

1-{[2,4'-bipyridine]-5-yl}-3-[(thiophen-2-ylmethyl)]urea, identified by its CAS number 2034385-87-8, is a significant compound in the field of chemical biology and pharmaceutical research. This molecule has garnered attention due to its unique structural properties and potential applications in various scientific domains. The presence of both 2,4'-bipyridine and thiophen-2-ylmethyl> moieties in its structure imparts distinct chemical and biological characteristics, making it a valuable candidate for further investigation.

The 2,4'-bipyridine moiety is well-known for its ability to form stable complexes with metal ions, which has been extensively explored in coordination chemistry and catalysis. This property makes 1-{[2,4'-bipyridine]-5-yl}-3-[(thiophen-2-ylmethyl)]urea a promising candidate for designing novel metal-organic frameworks (MOFs) and catalysts. Additionally, the thiophen-2-ylmethyl group introduces a sulfur-rich environment that can participate in various organic transformations, enhancing the molecule's versatility.

In recent years, there has been a growing interest in the development of urea-based derivatives as pharmacological agents. The urea functional group is known for its role in drug design due to its ability to form hydrogen bonds and interact with biological targets. The compound 1-{[2,4'-bipyridine]-5-yl}-3-[(thiophen-2-ylmethyl)]urea combines these properties with the unique structural features of 2,4'-bipyridine and thiophen-2-ylmethyl>, suggesting potential applications in medicinal chemistry.

The synthesis of 1-{[2,4'-bipyridine]-5-yl}-3-[(thiophen-2-ylmethyl)]urea involves a multi-step process that requires careful control of reaction conditions to ensure high yield and purity. The synthesis typically begins with the condensation of 2,4'-bipyridine with a thiophene derivative in the presence of a suitable urea-forming agent. Subsequent functionalization steps are then performed to introduce the desired substituents at the appropriate positions.

The structural elucidation of 1-{[2,4'-bipyridine]-5-yl}-3-[(thiophen-2-ylmethyl)]urea has been achieved through various spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and infrared (IR) spectroscopy. These studies have confirmed the presence of the expected functional groups and provided insights into the molecular structure. Additionally, X-ray crystallography has been employed to determine the precise three-dimensional arrangement of atoms in the compound.

The biological activity of 1-{[2,4'-bipyridine]-5-yl}-3-[(-2y)methyl]]urea has been explored in several preclinical studies. These investigations have revealed potential applications in areas such as anti-inflammatory therapy and anticancer treatment. The ability of this compound to interact with biological targets suggests that it may serve as a lead compound for the development of novel therapeutic agents.

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